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Compound of Interest

Compound Name: Copper;iodide

Cat. No.: B13735485

Copper(l) lodide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential technical information on Copper(l) lodide, including its
Chemical Abstracts Service (CAS) number, a summary of its material safety data, and a logical
workflow for safe handling.

Core Data Summary

Copper(l) lodide is a chemical compound with the CAS Number 7681-65-4.[1][2][3][4] It is also
known as cuprous iodide.[5] The following table summarizes key quantitative data extracted
from its Material Safety Data Sheet (MSDS).
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Property Value Source
Molecular Formula Cul [51[6]
Molecular Weight 190.45 g/mol [4115][6]
Melting Point 605 °C (lit.) [4]
Boiling Point 1290 °C [21[7]
Density 5.62 g/mL at 25 °C (lit.) [4]
Vapor Pressure 10 mmHg (656 °C) [4]

EC Number 231-674-6 [2][4]
Purity >99.5% [4]
Sulfate (SO427) Traces <5000 mg/kg [4]

Iron (Fe) Cation Traces <50 mg/kg [4]

Material Safety and Handling

Copper(l) iodide is harmful if swallowed and causes skin and serious eye irritation.[2][5][6] It

may also cause respiratory irritation.[2][5] Furthermore, it is very toxic to aquatic life with long-

lasting effects.[2][5][6]

Experimental Protocol: Safe Handling of Copper(l)

lodide

The following protocol outlines the necessary steps for the safe handling of copper(l) iodide in

a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear appropriate protective gloves, clothing, and eye/face protection.[2][6]

2. Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood to avoid inhalation of dust.

[5]

. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]
Do not breathe dust.[2]
Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

. Disposal:

Dispose of contents and container in accordance with local, regional, national, and
international regulations.

Avoid release to the environment.[2][5][6]

. First Aid Measures:

If on skin: Wash with plenty of soap and water.[2][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2][5][6]

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6]

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.[5]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of copper(l) iodide,

from preparation to disposal.
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Safe Handling Workflow for Copper(l) lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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